Cas no 34228-15-4 (Gallium(III) 2,2,6,6-tetramethylheptanedionate)

• Product Name: Gallium(III) 2,2,6,6-tetramethylheptanedionate
• CAS No: 34228-15-4
• MDL: MFCD00058705
• CID: 89064
• Update Time: 2025-10-17

Gallium(III) 2,2,6,6-tetramethylheptanedionate Chemical and Physical Properties

Names and Identifiers

• Gallium(III) 2,2,6,6-tetramethylheptanedionate
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)gallium (III)
• GALLIUM(III) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)gallium(III),Ga(TMHD)3
• GALLIUM III 2,2,6,6-TETRAMETHYLHEPTANEDIONATE
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)GALLIUM(III)
• Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O'')-gallium
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)GALLIUM (III) 99% (99.999%-GA) [GA(TMHD)3] SPECTRO
• Tris-(2,2,6,6-tetramethyl-3,5-heptandionato)gallium(III)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)gallium(III),99%(99.999%-Ga)[Ga(TMHD)3]PURATREM
• gallium(iii) tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)GALLIUM(III) [GA(TMHD)3]
• GALLIUM (III) (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)

• MDL： MFCD00058705
• Inchi： 1S/3C11H19O2.Ga/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7H,1-6H3;/q3*-1;+3
• InChI Key： KPJXAIPEHLODQW-UHFFFAOYSA-N
• SMILES： C(C1[CH-]C(C(C)(C)C)=O[Ga+3]23(O=C(C(C)(C)C)[CH-]C(C(C)(C)C)=O2)(O=C(C(C)(C)C)[CH-]C(C(C)(C)C)=O3)O=1)(C)(C)C

Computed Properties

• Exact Mass: 618.34100

Experimental Properties

• Color/Form: White crystals
• Melting Point: 219-220°C
• Boiling Point: 360°C
• Flash Point: °C
• PSA: 78.90000
• LogP: 8.65670
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Gallium(III) 2,2,6,6-tetramethylheptanedionate Security Information

• TSCA：No

Additional information on Gallium(III) 2,2,6,6-tetramethylheptanedionate

Research Brief on Gallium(III) 2,2,6,6-tetramethylheptanedionate (CAS: 34228-15-4) in Chemical Biomedicine

Gallium(III) 2,2,6,6-tetramethylheptanedionate (CAS: 34228-15-4) is a metal-organic compound that has garnered significant attention in the field of chemical biomedicine due to its unique properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biomedical applications, particularly in anticancer and antimicrobial therapies.

Recent studies have highlighted the compound's role as a precursor in the synthesis of gallium-based nanoparticles and thin films, which are increasingly being explored for their therapeutic potential. The β-diketonate ligand in Gallium(III) 2,2,6,6-tetramethylheptanedionate enhances its stability and solubility, making it suitable for various biomedical applications. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and reactivity.

One of the most promising applications of this compound is in cancer treatment. In vitro studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, possibly through the disruption of iron-dependent pathways. Gallium's ability to mimic iron allows it to interfere with cellular processes critical for tumor growth. Additionally, its antimicrobial properties have been investigated, with some studies suggesting potential utility in combating antibiotic-resistant bacterial strains.

The compound's mechanism of action appears to involve the generation of reactive oxygen species (ROS), leading to oxidative stress in target cells. This dual functionality—both as an anticancer and antimicrobial agent—positions Gallium(III) 2,2,6,6-tetramethylheptanedionate as a versatile tool in biomedical research. However, challenges remain in optimizing its bioavailability and minimizing potential toxicity to healthy cells.

Future research directions include the development of targeted delivery systems to enhance the compound's specificity and efficacy. Nanocarriers such as liposomes and polymeric nanoparticles are being explored to improve its pharmacokinetic profile. Furthermore, combination therapies involving this compound and other therapeutic agents are under investigation to assess potential synergistic effects.

In conclusion, Gallium(III) 2,2,6,6-tetramethylheptanedionate represents a promising candidate in the realm of chemical biomedicine. Its multifaceted applications, from oncology to infectious disease management, underscore its potential to address some of the most pressing challenges in modern medicine. Continued research and clinical validation will be essential to fully realize its therapeutic potential.